![molecular formula C31H44N7O19P3S B1248347 trans-Feruloyl-CoA](/img/structure/B1248347.png)
trans-Feruloyl-CoA
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Overview
Description
Feruloyl-CoA is an acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of ferulic acid. It derives from a coenzyme A and a ferulic acid. It is a conjugate acid of a feruloyl-CoA(4-).
Scientific Research Applications
Enzymatic Activity and Feruloylation
- The enzyme feruloyl-CoA:arabinoxylan-trisaccharide O-hydroxycinnamoyl transferase catalyzes the transfer of ferulic acid from Fer-CoA to arabinoxylan-trisaccharide. This process leads to the formation of feruloylated arabinoxylan-trisaccharide, a significant component in the structure of plant cell walls (Yoshida-Shimokawa et al., 2001).
Ferulic Acid Metabolism
- Ferulic acid, an abundant constituent of plant cell walls, is metabolized through a process involving feruloyl-CoA. For instance, in Pseudomonas fluorescens, a gene encoding an enoyl-SCoA hydratase/lyase enzyme facilitates the conversion of feruloyl-SCoA to vanillin and acetyl-SCoA (Gasson et al., 1998).
Biotechnological Applications
- Feruloyl-CoA synthetases (Fcs) are instrumental in biotechnological applications, particularly for converting lignin-derived ferulic acid into high-value chemicals. These enzymes catalyze the activation of ferulic acid via CoA-thioesterification, a critical step for the transformation of lignin-derived compounds (Sodré et al., 2019).
Plant Defense and Resistance
- The formation of trans-caffeoyl-CoA from trans-4-coumaroyl-CoA by plant enzymes suggests a role in plant defense mechanisms. This process, which involves a pH-dependent activation, may contribute to rapid resistance responses in plants, including the formation of specific esters that strengthen cell walls (Kneusel et al., 1989).
Lignin Degradation and Valorization
- The application of feruloyl-CoA hydratase/lyase in lignin degradation has been observed in bacteria like Sphingomonas paucimobilis SYK-6. This process is integral to the bioconversion of ferulic acid to vanillin, an important step in the breakdown of lignin-related compounds (Masai et al., 2002).
Role in Plant Growth and Development
- In plants like soybeans, ferulic acid (as feruloyl CoA) is involved in lignification processes, impacting root growth and development. This process is mediated by enzymes such as cinnamyl alcohol dehydrogenase and peroxidase, indicating feruloyl CoA's role in the phenylpropanoid pathway (dos Santos et al., 2008).
properties
Product Name |
trans-Feruloyl-CoA |
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Molecular Formula |
C31H44N7O19P3S |
Molecular Weight |
943.7 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enethioate |
InChI |
InChI=1S/C31H44N7O19P3S/c1-31(2,26(43)29(44)34-9-8-21(40)33-10-11-61-22(41)7-5-17-4-6-18(39)19(12-17)52-3)14-54-60(50,51)57-59(48,49)53-13-20-25(56-58(45,46)47)24(42)30(55-20)38-16-37-23-27(32)35-15-36-28(23)38/h4-7,12,15-16,20,24-26,30,39,42-43H,8-11,13-14H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/b7-5+/t20-,24-,25-,26+,30-/m1/s1 |
InChI Key |
GBXZVJQQDAJGSO-NBXNMEGSSA-N |
Isomeric SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)[C@H](C(=O)NCCC(=O)NCCSC(=O)/C=C/C4=CC(=C(C=C4)O)OC)O |
SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C=CC4=CC(=C(C=C4)O)OC)O |
Canonical SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C=CC4=CC(=C(C=C4)O)OC)O |
synonyms |
feruloyl-CoA feruloyl-coenzyme A |
Origin of Product |
United States |
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